Cas no 1352507-96-0 ([3-Bromo-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-hydrazine)

• Product Name: [3-Bromo-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-hydrazine
• CAS No: 1352507-96-0
• MF: C₉H₁₃BrN₄O₂S
• MW: 321.194119215012
• CID: 5179059
• Update Time: 2025-05-28

[3-Bromo-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-hydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hydrazinyl-5-(pyrrolidin-1-ylsulfonyl)pyridine
• [3-Bromo-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-hydrazine

• Inchi： 1S/C9H13BrN4O2S/c10-7-5-12-6-8(9(7)13-11)17(15,16)14-3-1-2-4-14/h5-6H,1-4,11H2,(H,12,13)
• InChI Key： LKYNDYBHFRHQPG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1NN)S(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 1
• Topological Polar Surface Area: 96.7

Additional information on [3-Bromo-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-hydrazine

Comprehensive Overview of [3-Bromo-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-hydrazine (CAS No. 1352507-96-0)

The compound [3-Bromo-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-hydrazine (CAS No. 1352507-96-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromopyridine core and pyrrolidine sulfonyl moiety, make it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and enzyme modulators.

In recent years, the demand for sulfonamide derivatives like [3-Bromo-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-hydrazine has surged, driven by their applications in targeted therapy and precision medicine. This compound’s hydrazine functional group also opens doors for click chemistry applications, a hot topic in bioconjugation and proteomics. With the rise of AI-driven drug design, computational chemists frequently explore such scaffolds for virtual screening and molecular docking studies, aligning with trends in high-throughput screening (HTS) technologies.

The synthesis of CAS 1352507-96-0 involves multi-step organic reactions, often starting from halogenated pyridines and sulfonylation reagents. Its bromine substituent offers a handle for further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), a key focus area in modern catalysis research. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, reflecting broader industry standards for quality control in fine chemicals.

From an industrial perspective, [3-Bromo-5-(pyrrolidine-1-sulfonyl)-pyridin-4-yl]-hydrazine aligns with the growing emphasis on green chemistry and sustainable synthesis. Researchers are optimizing routes to minimize waste and improve atom economy, addressing environmental concerns while maintaining yield. This dual focus on efficiency and sustainability resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, CAS 1352507-96-0 represents a convergence of cutting-edge chemical innovation and practical applications. Its relevance to life sciences, material science, and catalysis ensures continued interest from both academia and industry. As personalized medicine and biopharmaceuticals advance, compounds like this will remain pivotal in bridging small-molecule research with therapeutic breakthroughs.